Cas no 143360-89-8 (2,2,2-trifluoro-N-[2-(2-phenylethynyl)phenyl]acetamide)

• Product Name: 2,2,2-trifluoro-N-[2-(2-phenylethynyl)phenyl]acetamide
• CAS No: 143360-89-8
• MF: C₁₆H₁₀F₃NO
• MW: 289.25191450119
• CID: 2776048
• PubChem ID: 11109005
• Update Time: 2025-04-21

2,2,2-trifluoro-N-[2-(2-phenylethynyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-N-[2-(2-phenylethynyl)phenyl]acetamide
• 10.14272/NGYWXNYZKOIHBQ-UHFFFAOYSA-N.1
• doi:10.14272/NGYWXNYZKOIHBQ-UHFFFAOYSA-N.1
• Acetamide, 2,2,2-trifluoro-N-[2-(phenylethynyl)phenyl]-
• 10.14272/NGYWXNYZKOIHBQ-UHFFFAOYSA-N.2
• doi:10.14272/NGYWXNYZKOIHBQ-UHFFFAOYSA-N.2
• 143360-89-8
• DTXSID00455551

• Inchi： 1S/C16H10F3NO/c17-16(18,19)15(21)20-14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-9H,(H,20,21)
• InChI Key： NGYWXNYZKOIHBQ-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC=CC=1C#CC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 289.07100
• Monoisotopic Mass: 289.07144843Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 32.59000
• LogP: 4.23670